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Compound of Interest

Compound Name: 3,4-Dichlorophenylacetonitrile

Cat. No.: B104814

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3,4-
Dichlorophenylacetonitrile, a key intermediate in the synthesis of various pharmaceutical
compounds. The information presented herein is intended to support research, development,

and quality control activities.

Core Physical Properties

3,4-Dichlorophenylacetonitrile is a solid crystalline powder at room temperature.[1][2] A
summary of its key physical properties is presented in the table below, compiled from various

sources.
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Property Value Source(s)
Molecular Formula CsHsCIz2N [311415][6]
Molecular Weight 186.04 g/mol [B14171181I9]
Melting Point 39-42 °C [1112][3]
Boiling Point 170 °C at 12 mmHg [1112]
443.2 K (170.05 °C) at 0.016
[4]
bar
Density (estimate) 1.4274 g/lcm3 [1112]
Refractive Index (estimate) 1.5690 [11[2]
Flash Point >110 °C (>230 °F) [1]I2]
113 °C (closed cup) [31[7]
Slightly soluble in Chloroform
Solubility and Methanol.[1][2] Soluble in [1][2]13]
Methanol.[3]
Appearance White Crystalline Powder [2]

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physical properties of solid organic compounds like 3,4-Dichlorophenylacetonitrile.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 3,4-
Dichlorophenylacetonitrile is packed into a thin-walled capillary tube, sealed at one end, to
a height of 2-3 mm.
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Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used. The
capillary tube is placed in the heating block or oil bath adjacent to a thermometer.

Heating: The sample is heated at a steady, slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid mass turns into a clear liquid (completion of
melting) are recorded. This range is reported as the melting point.

Boiling Point Determination at Reduced Pressure

For compounds that may decompose at their atmospheric boiling point, determination under
reduced pressure is necessary.

Methodology: Micro-Boiling Point Determination

Sample Preparation: A small volume (a few microliters) of molten 3,4-
Dichlorophenylacetonitrile is placed in a small test tube or boiling tube.

Apparatus: A vacuum distillation setup is assembled, including a heat source, a vacuum
pump, a manometer to measure the pressure, and a cold trap. The thermometer bulb should
be positioned so that it is level with the side arm leading to the condenser.

Procedure: The system is evacuated to the desired pressure. The sample is then heated
gently. The temperature is recorded when the liquid boils and a steady stream of condensate
is observed. This temperature is the boiling point at the recorded pressure.

Density Determination

The density of a solid can be determined by measuring the volume of a known mass of the
substance.

Methodology: Liquid Displacement (Archimedes' Principle)

e Mass Measurement: A sample of 3,4-Dichlorophenylacetonitrile is accurately weighed in
the air.
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 Liquid Selection: An inert liquid in which the compound is insoluble is chosen as the

displacement liquid.

» Volume Measurement: The volume of the solid is determined by the volume of the liquid it
displaces when fully submerged. This can be measured using a graduated cylinder or a

pycnometer for higher accuracy.

o Calculation: The density is calculated by dividing the mass of the sample by its measured

volume.

Solubility Determination

A gualitative assessment of solubility in various solvents is crucial for applications in synthesis

and formulation.
Methodology: Visual Assessment

o Sample Preparation: A small, accurately weighed amount of 3,4-Dichlorophenylacetonitrile

(e.g., 10 mg) is placed in a test tube.
o Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

o Observation: The mixture is agitated vigorously at a constant temperature. The solubility is
observed and can be categorized as:

o Soluble: The solid completely dissolves, forming a clear solution.
o Slightly soluble: A portion of the solid dissolves, but some remains undissolved.

o Insoluble: The solid does not appear to dissolve.

Flash Point Determination

The flash point is the lowest temperature at which the vapors of a volatile substance will ignite

when given an ignition source.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)
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e Apparatus: A closed-cup flash point tester is used, which consists of a sample cup with a lid
that can be opened to introduce an ignition source.

e Procedure: The sample of 3,4-Dichlorophenylacetonitrile is placed in the test cup and
heated at a slow, constant rate. The vapor space above the sample is periodically exposed
to a test flame.

o Observation: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors to ignite momentarily.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a solid organic compound such as 3,4-Dichlorophenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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